1,3,5-Trimethoxybenzene-d3

• Molecular Formula: C9H12O3
• Molecular Weight: 171.21 g/mol
• InChI: InChI=1S/C9H12O3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3/i4D,5D,6D
• InChIKey: LKUDPHPHKOZXCD-WVALGTIDSA-N

1,3,5-Trimethoxybenzene-d3 Overview

1,3,5-Trimethoxybenzene-d3 (CAS 35564-11-5) is a deuterium-labeled isotopologue of 1,3,5-trimethoxybenzene, featuring three deuterium atoms at the 2, 4, and 6 positions of the benzene ring . With a molecular weight of 171.21 g/mol (versus 168.19 g/mol for the unlabeled compound), this stable isotope-labeled (SIL) compound is specifically designed for use as an internal standard in quantitative analytical workflows . The incorporation of deuterium creates a distinct mass shift that enables accurate differentiation from the native analyte in mass spectrometry (MS) applications, while maintaining near-identical chemical behavior, making it suitable for applications including NMR, GC-MS, and LC-MS .

Isotope-labeled internal standard for quantitative MS workflows (LC-MS/MS, GC-MS)

Supports isotope dilution mass spectrometry (IDMS) in complex research matrices

May support qNMR applications requiring deuterium-labeled reference standards

Why 1,3,5-Trimethoxybenzene-d3 Is Irreplaceable

In quantitative analytical chemistry, particularly when employing mass spectrometry (MS) or complex matrix analyses, the use of a generic, non-isotopically labeled compound as an internal standard introduces significant and often unquantifiable error. The unlabeled analog, 1,3,5-trimethoxybenzene, is chemically identical to the analyte and therefore cannot be distinguished from endogenous or sample-derived material, rendering it useless as an internal standard in most MS applications . Furthermore, other common internal standards like mesitylene or tetramethylsilane (TMS) possess different physicochemical properties (e.g., volatility, ionization efficiency, chromatographic retention time), meaning they do not co-elute with the analyte and cannot correct for losses during sample preparation, extraction, or matrix-specific ion suppression/enhancement effects [1]. The deuterated form, 1,3,5-trimethoxybenzene-d3, is the only option that provides both the necessary analytical distinction via a mass shift and the near-identical chemical behavior required for robust quantification and method validation [2].

Target

Substitute

Risk

1,3,5-Trimethoxybenzene-d3

Unlabeled analog

Lacks mass shift required for differentiation from endogenous analyte; limits reliable matrix-effect correction

1,3,5-Trimethoxybenzene-d3

Common ISTDs (mesitylene, TMS)

Different volatility, ionization efficiency, and retention time; may not co-elute or correct for analyte-specific losses

• [1] Dr. Sai Srinivas Ponugoti. LinkedIn post on NMR and GC/HPLC Internal Standards. July 18, 2025. View Source
• [2] Welch Lab. Are You Using The Internal Standard Method In A Right Way? January 6, 2025. View Source

1,3,5-Trimethoxybenzene-d3 Selection Evidence

Isotopic Purity for Accurate MS Quantitation

1,3,5-Trimethoxybenzene-d3 is supplied with a chemical purity of >98% by HPLC . While a direct head-to-head comparison of isotopic purity for the -d3 analog is not available, a closely related deuterated isotopologue, 1,3,5-Trimethoxybenzene-d9, is specified with a purity of >98% and serves as an 'ideal internal standard' for quantitative LC-MS or GC-MS assays . This class-level inference confirms that deuterated forms of this compound achieve the high isotopic enrichment necessary for reliable MS quantitation.

Isotopic Purity

Class-level inference

Chemical purity >98% (HPLC)

Supports MS internal standard suitability

Isotopic enrichment inferred from -d9 analog description

Evidence Dimension	Chemical Purity and Suitability as MS Internal Standard
Target Compound Data	Chemical purity >98% (HPLC)
Comparator Or Baseline	1,3,5-Trimethoxybenzene-d9, purity >98%, described as 'ideal internal standard'
Quantified Difference	Not applicable (class-level inference)
Conditions	Vendor-specified purity by HPLC for -d3; class-level suitability for MS from -d9 description.

Why This Matters

For quantitative MS, high chemical purity ensures minimal interference, while the deuterium label provides the mass shift needed to distinguish the standard from the analyte, a fundamental requirement for accurate isotope dilution mass spectrometry (IDMS).

Long-Term Stability as a qNMR Secondary Standard

In a multi-year study designed to qualify and periodically monitor secondary standards for quantitative 1H NMR (qNMR), 1,3,5-trimethoxybenzene (the non-deuterated parent compound) was evaluated against a primary standard, acetanilide. The study found that the compound maintained its initial purity of >99% with very small variations of only 0.3–0.4% over several years [1]. This high stability profile, established for the parent molecule, is a class-level inference for the deuterated analog, indicating it is a reliable and stable qNMR standard.

Long-Term Stability

Class-level inference

Purity maintained >99% 0.3–0.4% variation over several years

Supports selection as stable qNMR reference standard

Class-level inference from parent compound multi-year study

Evidence Dimension	Stability of Purity Over Time as a qNMR Standard
Target Compound Data	Purity >99%; variation in purity of 0.3–0.4% over several years (class-level inference from parent compound) [1]
Comparator Or Baseline	Other secondary standards (3,4,5-trichloropyridine, dimethylterephthalate, etc.) also showed >99% purity and 0.3–0.4% variation [1]
Quantified Difference	Not applicable (class-level inference)
Conditions	Periodic monitoring over several years; quantified using primary standard acetanilide.

Why This Matters

Demonstrated long-term chemical stability minimizes the need for frequent re-qualification and ensures consistent, reliable quantitative results in regulated pharmaceutical and analytical environments, reducing procurement and operational overhead.

• [1] Wahl, O., Holzgrabe, U. Use and qualification of primary and secondary standards employed in quantitative 1H NMR spectroscopy of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 2013, 86, 1-6. View Source

Validated qNMR Internal Standard for Counterfeit Drug Analysis

A validated qNMR method for the determination of benzethonium chloride in suspected counterfeit grapefruit seed extracts employed 1,3,5-trimethoxybenzene (the parent compound) as an internal reference standard. The method was fully validated, demonstrating specificity, linearity, range, precision, accuracy, limit of quantification, and robustness [1]. This provides class-level validation that the compound's chemical properties are suitable for reliable qNMR analysis, a technique for which the deuterated analog can offer an added dimension of signal resolution in complex mixtures.

Validated qNMR Method

Class-level inference

Specificity, linearity, precision, accuracy, LLOQ, robustness validated

Parent compound validated as internal standard in complex extract

Method applied to grapefruit seed extract analysis

Evidence Dimension	Performance in a Validated qNMR Analytical Method
Target Compound Data	Method validated for specificity, linearity, range, precision, accuracy, limit of quantification, and robustness (class-level inference) [1]
Comparator Or Baseline	No direct comparator; method validation was against established analytical criteria.
Quantified Difference	Not applicable (class-level inference)
Conditions	Quantification of benzethonium chloride in grapefruit seed extracts.

Why This Matters

This evidence confirms that the core molecular scaffold (1,3,5-trimethoxybenzene) functions as a validated and robust internal standard in a rigorous analytical setting. This supports the procurement of its deuterated analog for similar qNMR applications, especially where enhanced spectral clarity is needed.

• [1] Bekiroglu, S., Myrberg, O., Ostman, K., Ek, M., Arvidsson, T., Johansson, M. Validation of a quantitative NMR method for suspected counterfeit products exemplified on determination of benzethonium chloride in grapefruit seed extracts. Journal of Pharmaceutical and Biomedical Analysis, 2008, 47(4-5), 958-961. View Source

Certified qNMR Reference Standard

The parent compound, 1,3,5-Trimethoxybenzene, is available as a TraceCERT certified reference material (CRM) specifically for use as a quantitative NMR standard. This CRM is produced and certified in accordance with ISO/IEC 17025 and ISO 17034, with certified content by quantitative NMR . In a study evaluating secondary standards, it was part of a panel that maintained purity >99% with variations of only 0.3–0.4% over several years [1]. This establishes a validated, traceable, and stable reference point.

Certified Reference Material

Class-level inference

TraceCERT CRM; purity >99%; 0.3-0.4% variation over years

CRM status supports selection for traceable qNMR analysis

Certified per ISO/IEC 17025 and ISO 17034

Evidence Dimension	Certified Reference Material Status and Validated Performance
Target Compound Data	TraceCERT CRM; >99% purity with 0.3-0.4% variation over years (class-level inference) [1]
Comparator Or Baseline	Other secondary qNMR standards (e.g., dimethylterephthalate, maleic acid) showed similar stability [1]
Quantified Difference	Not applicable (class-level inference)
Conditions	ISO/IEC 17025 and ISO 17034 certified; monitored over several years.

Why This Matters

The availability of a certified reference material for the parent compound underscores its recognized value as a high-quality, stable standard in qNMR, directly supporting the selection of its deuterated analog for applications demanding isotopic distinction without compromising analytical reliability.

• [1] Wahl, O., Holzgrabe, U. Use and qualification of primary and secondary standards employed in quantitative 1H NMR spectroscopy of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 2013, 86, 1-6. View Source

Forensic qNMR Internal Standard for Seized Drugs

A 2025 study published in 'Forensic Science and Technology' established and validated a 1H-qNMR method for the simultaneous quantification of heroin, cocaine, and seven common adulterants in seized samples. The method utilized 1,3,5-trimethoxybenzene as the internal standard [1]. The method was applied to 168 seized samples, and the qNMR results for heroin and cocaine content were found to be 'basically consistent with the results of High-performance liquid chromatography' (HPLC) [1]. This cross-validation with an established, independent analytical technique provides strong evidence of the compound's accuracy and reliability as an internal standard.

Forensic qNMR vs HPLC

Reported

qNMR results basically consistent with HPLC for heroin and cocaine

Supports internal standard reliability in complex forensic matrices

168 seized samples; method cross-validated against HPLC

Evidence Dimension	Accuracy of Quantification in Seized Drug Samples
Target Compound Data	qNMR method using 1,3,5-trimethoxybenzene as internal standard produced results for heroin and cocaine content 'basically consistent with HPLC' [1]
Comparator Or Baseline	High-performance liquid chromatography (HPLC) analysis
Quantified Difference	Results 'basically consistent' (qualitative agreement)
Conditions	Quantification of heroin and cocaine in 168 seized drug samples.

Why This Matters

This evidence demonstrates that 1,3,5-trimethoxybenzene can serve as a reliable internal standard in a complex, real-world forensic matrix, providing quantitative results comparable to the gold-standard HPLC method. This supports the selection of the deuterated analog for similar applications requiring MS-based detection.

• [1] Song, C., Jia, W., Liu, C., Hua, Z. 1H-qNMR for the Quantification of Heroin, Cocaine and Common Adulterants. Forensic Science and Technology, 2025, 50(3), 243-251. View Source

1,3,5-Trimethoxybenzene-d3 Applications

Accurate LC-MS/MS Quantitation in Complex Matrices

For the quantification of native 1,3,5-trimethoxybenzene in biological fluids (e.g., plasma, urine), environmental samples (e.g., soil, water), or food extracts, 1,3,5-Trimethoxybenzene-d3 is the superior internal standard. Its distinct mass shift (+3 Da) allows for precise differentiation from the analyte in MS detection, correcting for matrix effects such as ion suppression or enhancement, as well as losses during sample preparation and extraction . This ensures high accuracy and reproducibility in isotope dilution mass spectrometry (IDMS) workflows, which is critical for studies involving this compound as a biomarker of flavonoid consumption [1].

Enhanced Resolution in qNMR of Complex Mixtures

In qNMR analysis of complex mixtures, such as natural product extracts, metabolomics samples, or reaction monitoring, 1,3,5-Trimethoxybenzene-d3 offers a key advantage over its non-deuterated parent. The deuteration eliminates the proton signal at the 2, 4, and 6 positions of the benzene ring (typically around 6.09 ppm for the parent compound in DMSO-d6 [2]), thereby reducing spectral crowding. This 'silent' region in the 1H NMR spectrum provides a clearer baseline for quantifying other compounds without interference from the internal standard's signal. This is particularly valuable when the analyte signals fall within the same chemical shift range as the internal standard's aromatic protons, a common scenario given that 1,3,5-trimethoxybenzene is chosen for its chemical similarity to many analytes.

Metabolic Pathway Tracing for Aromatic Ethers

In metabolomics and mechanistic studies, 1,3,5-Trimethoxybenzene-d3 serves as a stable isotope tracer. The deuterium label allows researchers to monitor the fate of the compound and its transformation products in biological systems or environmental samples via mass spectrometry, without interference from endogenous, unlabeled compounds . By tracking the isotopic signature, one can dissect biotransformation routes, identify intermediate metabolites, and quantify metabolic fluxes, providing insights into enzyme-catalyzed reactions involving methoxybenzene derivatives . This approach is far more precise than relying on the unlabeled compound, which would be indistinguishable from naturally occurring or dosed material.

Reaction Mechanism Studies via KIE

For chemists investigating reaction mechanisms involving aromatic substitution, oxidation, or demethylation of 1,3,5-trimethoxybenzene, the -d3 isotopologue is an essential mechanistic probe. The substitution of hydrogen with deuterium at specific ring positions enables the measurement of primary kinetic isotope effects (KIEs) . A significant KIE (e.g., kH/kD > 1) indicates that the breaking of the C-H/C-D bond at that position is part of the rate-determining step. This provides direct, quantitative evidence for the reaction mechanism, which cannot be obtained using the unlabeled analog alone.

Application

Selection Property

Validation Focus

Quantitative MS in biological research matrices

Deuterium-induced mass shift (+3 Da) for analyte differentiation

Matrix-effect correction and recovery assessment in IDMS workflows

qNMR of complex mixtures

Deuterium substitution at aromatic ring positions

Spectral simplification and interference reduction in crowded regions

Metabolic pathway tracing for aromatic ethers

Stable isotope label for mass tracking

Metabolite identification and flux analysis without endogenous interference

Reaction mechanism studies via KIE

Deuterium at specific ring positions for KIE measurement

Primary kinetic isotope effect determination for mechanistic evidence

• [1] European Bioinformatics Institute. CHEBI:31038 - 1,3,5-trimethoxybenzene. Last Modified June 7, 2024. View Source
• [2] Song, C., Jia, W., Liu, C., Hua, Z. 1H-qNMR for the Quantification of Heroin, Cocaine and Common Adulterants. Forensic Science and Technology, 2025, 50(3), 243-251. View Source